Theonellasterone
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Overview
Description
Theonellasterone is a natural product found in Theonella swinhoei with data available.
Scientific Research Applications
1. Protective Role in Cellular Detoxification
Theonellasterone, a marine bioactive metabolite isolated from a Theonella sponge, has been shown to protect peroxiredoxin-1, a crucial enzyme in the cellular detoxification pathway, from oxidative stress reactions. This was identified through chemoproteomic approaches and supported by chemical and biochemical assays to understand its molecular action mechanism (Margarucci et al., 2015).
2. Role in Cancer Cell Cytotoxicity
Research on compounds from the sponge Theonella swinhoei, including theonellasterone, highlighted their significant cytotoxic activity against various cancer cell lines like HCT-116, K562, and Molt 4. This points towards the potential use of theonellasterone in developing anticancer treatments (Guo et al., 2012).
3. Human Nuclear Receptor Modulation
Theonellasterone has been evaluated for its pharmacological potential as a modulator of human nuclear receptors. These include farnesoid-X-receptor (FXR) and pregnane receptor (PXR), making it a candidate for treating liver disorders and possibly other conditions related to nuclear receptor activity (De Marino et al., 2011).
4. FXR Antagonism and Liver Injury Protection
A study on Theonellasterol, a closely related compound to theonellasterone, found that it acts as a highly selective FXR antagonist. This property was utilized to protect against liver injury in cholestasis, a liver disease, by modulating genes involved in bile acid uptake and excretion (Renga et al., 2012).
properties
Product Name |
Theonellasterone |
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Molecular Formula |
C30H48O |
Molecular Weight |
424.7 g/mol |
IUPAC Name |
(5R,9R,10R,13R,17R)-17-[(2R,5S)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-4-methylidene-2,5,6,7,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-one |
InChI |
InChI=1S/C30H48O/c1-8-22(19(2)3)10-9-20(4)24-13-14-26-23-11-12-25-21(5)28(31)16-18-30(25,7)27(23)15-17-29(24,26)6/h19-20,22,24-25,27H,5,8-18H2,1-4,6-7H3/t20-,22+,24-,25+,27+,29-,30+/m1/s1 |
InChI Key |
OIQXLYXVBPOAHN-WYYSBJOASA-N |
Isomeric SMILES |
CC[C@@H](CC[C@@H](C)[C@H]1CCC2=C3CC[C@H]4C(=C)C(=O)CC[C@@]4([C@H]3CC[C@]12C)C)C(C)C |
Canonical SMILES |
CCC(CCC(C)C1CCC2=C3CCC4C(=C)C(=O)CCC4(C3CCC12C)C)C(C)C |
synonyms |
theonellasterone |
Origin of Product |
United States |
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